Cas no 1804227-32-4 (4-Bromo-3-(3-chloropropanoyl)phenylacetic acid)

• Product Name: 4-Bromo-3-(3-chloropropanoyl)phenylacetic acid
• CAS No: 1804227-32-4
• MF: C₁₁H₁₀BrClO₃
• MW: 305.552301883698
• CID: 4970789
• Update Time: 2025-05-26

4-Bromo-3-(3-chloropropanoyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(3-chloropropanoyl)phenylacetic acid

• Inchi： 1S/C11H10BrClO3/c12-9-2-1-7(6-11(15)16)5-8(9)10(14)3-4-13/h1-2,5H,3-4,6H2,(H,15,16)
• InChI Key： DMLJZNFGDWTLEN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(=O)O)C=C1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4

Additional information on 4-Bromo-3-(3-chloropropanoyl)phenylacetic acid

4-Bromo-3-(3-chloropropanoyl)phenylacetic Acid (CAS No. 1804227-32-4): An Overview of Its Properties, Synthesis, and Applications

4-Bromo-3-(3-chloropropanoyl)phenylacetic acid (CAS No. 1804227-32-4) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its aromatic ring substituted with a bromine atom and a 3-chloropropanoyl group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 4-Bromo-3-(3-chloropropanoyl)phenylacetic acid is C₁₁H₉BrClO₂, and its molecular weight is approximately 287.54 g/mol. The compound exhibits excellent solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

In terms of synthesis, 4-Bromo-3-(3-chloropropanoyl)phenylacetic acid can be prepared through a multi-step process involving the bromination of an appropriate phenylacetic acid derivative followed by the introduction of the 3-chloropropanoyl group. One common synthetic route involves the reaction of 4-bromophenylacetic acid with 3-chloropropionyl chloride in the presence of a base such as triethylamine or pyridine. This method yields high purity 4-Bromo-3-(3-chloropropanoyl)phenylacetic acid with good yields.

The physical properties of 4-Bromo-3-(3-chloropropanoyl)phenylacetic acid are well-documented. It appears as a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is stable under normal laboratory conditions but should be stored in a cool, dry place to prevent degradation. Its stability is further enhanced by avoiding exposure to strong acids or bases, which can lead to hydrolysis or other unwanted side reactions.

In the realm of medicinal chemistry, 4-Bromo-3-(3-chloropropanoyl)phenylacetic acid has shown promise as an intermediate in the synthesis of potential therapeutic agents. Recent studies have explored its use in the development of anti-inflammatory drugs and anticancer agents. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its medicinal applications, 4-Bromo-3-(3-chloropropanoyl)phenylacetic acid has also been investigated for its potential use in materials science. Its unique structure makes it suitable for the synthesis of functional polymers and other advanced materials. A study published in the Journal of Polymer Science demonstrated that this compound can be polymerized to form copolymers with excellent thermal stability and mechanical properties, making it a valuable candidate for applications in electronics and coatings.

The environmental impact of 4-Bromo-3-(3-chloropropanoyl)phenylacetic acid is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal procedures should be followed to minimize any potential environmental risks. Researchers at the Environmental Protection Agency (EPA) have conducted studies on the biodegradability and ecotoxicity of similar compounds, providing valuable insights into their environmental fate and effects.

In conclusion, 4-Bromo-3-(3-chloropropanoyl)phenylacetic acid (CAS No. 1804227-32-4) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and properties, this compound is likely to play an increasingly important role in various scientific and industrial fields.